Cas no 2248331-06-6 (Tert-butyl 2-(5-aminopyrazol-1-yl)acetate)

• Product Name: Tert-butyl 2-(5-aminopyrazol-1-yl)acetate
• CAS No: 2248331-06-6
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5599608
• PubChem ID: 137940544
• Update Time: 2023-08-23

Tert-butyl 2-(5-aminopyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-(5-aminopyrazol-1-yl)acetate
• EN300-6509249
• tert-butyl 2-(5-amino-1H-pyrazol-1-yl)acetate
• 2248331-06-6

• Inchi： 1S/C9H15N3O2/c1-9(2,3)14-8(13)6-12-7(10)4-5-11-12/h4-5H,6,10H2,1-3H3
• InChI Key： IQCCCGOOWUZPRF-UHFFFAOYSA-N
• SMILES： O(C(CN1C(=CC=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.1Ų